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Licochalcone B Stock Solution Storage &
Stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Licochalcone B

CAS No.: 58749-23-8

Cat. No.: S533102

The table below summarizes the key storage parameters for Licochalcone B stock solutions based on

manufacturer specifications.

Parameter Recommended Condition

Solvent DMSO [1] [2] [3]

Short-Term -20°C for 1 month (protect from light) [2] [3]

Storage

Long-Term -80°C for 6 months (protect from light) [2] [3]

Storage

Note on Hygroscopic (moisture-absorbing) DMSO can reduce solubility; use fresh, dry
Solubility DMSO for stock preparation [1].

Step-by-Step Stock Solution Preparation Protocol

e Calculate & Weigh: Calculate the required mass of Licochalcone B powder to achieve your desired
concentration. The molecular weight is 286.28 g/mol [1] [4] [2]. Weigh the compound using an
analytical balance.
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e Dissolve in DMSO: Use fresh, anhydrous DMSO as the solvent. The typical solubility of
Licochalcone B in DMSO is approximately 57-83 mg/mL (about 199-291 mM) [1] [2].

e Mix Thoroughly: Vortex the mixture until the powder is completely dissolved. If needed, briefly warm
the tube in a 37°C water bath and use sonication to aid dissolution [5] [2].

e Protect from Light: Wrap the tube in aluminum foil immediately after preparation [3].

¢ Aliquot for Storage: Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles
and prevent contamination.

o Label Clearly: Label each aliquot with the compound name, concentration, date of preparation,
solvent used, and your initials.

e Store Appropriately: Place the aliquots at -20°C for short-term use (1 month) or -80°C for long-
term storage (6 months) [2] [3].

Troubleshooting Common Issues

e Problem: Precipitation after thawing or dilution

o Cause: The compound may have crystallized or the final DMSO concentration in the assay
buffer was too low.

o Solution: Warm the stock solution to room temperature and vortex. For working solutions,
ensure the DMSO concentration is kept low but sufficient to maintain solubility (e.g., <0.5-1%)

[2].
e Problem: Suspected loss of bioactivity

o Cause: Degradation due to prolonged storage, repeated freeze-thaw cycles, or improper

storage temperature.
o Solution: Always store at recommended temperatures, use single-use aliquots, and avoid
repeated thawing. Periodically check the solution for any color change or visible particles.

¢ Problem: Cloudiness in culture medium

o Cause: This is a common issue when an aqueous buffer is added to the DMSO stock, as the

compound can come out of solution.
o Solution: Add the stock solution to the medium drop-wise while vortexing to ensure even

dispersion. Prepare fresh working solutions for each experiment.

Experimental Best Practices
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¢ In Vivo Formulations: For animal studies, Licochalcone B can be administered via oral gavage. A
homogeneous suspension can be prepared using vehicles like 0.5% Carboxymethyl cellulose (CMC-
Na), with a typical working concentration of =5 mg/mL [1].

¢ Handling Light-Sensitive Compounds: Perform procedures under dim light when possible, and use
amber vials or foil-wrapped tubes for all storage [6] [3].

Diagram: Licochalcone B Stock Solution Workflow

The diagram below outlines the logical workflow for preparing and handling your stock solution.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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